Cas no 68350-65-2 ( )
structure
Product Name:
CAS No:68350-65-2
MF:C10H6ClN3
MW:203.627740383148
CID:970204
PubChem ID:330377
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-chloroquinoxalin-2-yl)acetonitrile
- NSC-318531
- 2-chloroquinoxalylacetonitrile
- DTXSID30317577
- 68350-65-2
- NSC318531
- SCHEMBL17256654
-
-
- Inchi： 1S/C10H6ClN3/c11-10-9(5-6-12)13-7-3-1-2-4-8(7)14-10/h1-4H,5H2
- InChI Key： SCPJSCIMKCHTOO-UHFFFAOYSA-N
- SMILES： ClC1=C(CC#N)N=C2C=CC=CC2=N1
Computed Properties
- Exact Mass: 203.02518
- Monoisotopic Mass: 203.0250249g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 49.6Ų
Experimental Properties
- PSA: 49.57
Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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